Einecs 230-989-6

• CAS No.: 7394-38-9
• Molecular Formula: C13H20N2O7
• Molecular Weight: 316.31 g/mol
• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanol;4-nitrobenzoic acid
• InChI: InChI=1S/C7H5NO4.C6H15NO3/c9-7(10)5-1-3-6(4-2-5)8(11)12;8-4-1-7(2-5-9)3-6-10/h1-4H,(H,9,10);8-10H,1-6H2
• InChI Key: UQUDMEBAYLJVDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)[N+](=O)[O-].C(CO)N(CCO)CCO

Description

Einecs 230-989-6 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The specific chemical identity of this compound can be determined by its unique EINECS number, which helps in tracking and regulating the substance within the European Union.

Preparation Methods

The preparation methods for Einecs 230-989-6 involve various synthetic routes and reaction conditions. These methods are designed to ensure the efficient production of the compound while maintaining high purity and yield. Industrial production methods typically involve large-scale chemical synthesis using standardized protocols to ensure consistency and safety .

Chemical Reactions Analysis

Einecs 230-989-6 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For example, oxidation reactions may involve the use of strong oxidizing agents under controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Einecs 230-989-6 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving biochemical pathways and molecular interactions. In medicine, it could be involved in the development of new pharmaceuticals or therapeutic agents. Industrial applications may include its use in the production of materials, chemicals, or other products .

Mechanism of Action

The mechanism of action of Einecs 230-989-6 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Einecs 230-989-6 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. By examining the differences and similarities, researchers can gain insights into the specific advantages and limitations of this compound in various applications .

Biological Activity

EINECS 230-989-6 refers to Phenoxyethanol , a glycol ether commonly used as a preservative in cosmetic and personal care products. This article explores the biological activity of Phenoxyethanol, emphasizing its toxicological profile, mechanisms of action, and relevant case studies.

Phenoxyethanol is an aromatic ether with the molecular formula $C_8H_{10}O_2$. It is characterized by its ability to act as a solvent and preservative in various formulations. The compound's structure allows it to interact with biological systems, which is crucial for understanding its safety and efficacy.

Acute Toxicity

Phenoxyethanol has been evaluated for acute toxicity, demonstrating low toxicity levels. In animal studies, the oral LD50 (lethal dose for 50% of the population) is reported to be greater than 2000 mg/kg, indicating a relatively safe profile when used within recommended concentrations .

Skin Irritation and Sensitization

Phenoxyethanol can cause skin irritation in sensitive individuals. According to studies, it has been classified as a mild irritant; however, instances of sensitization are rare. A patch test indicated that most subjects tolerated concentrations up to 1% without adverse reactions .

Phenoxyethanol exhibits antimicrobial properties, primarily against bacteria and fungi. Its mechanism involves disrupting microbial cell membranes and inhibiting enzyme systems critical for microbial growth. This action is particularly valuable in formulations requiring preservation against microbial contamination.

In Vitro Studies

Recent in vitro studies have assessed Phenoxyethanol's biological activity using various human cell lines. For instance, a study using HepG2 cells revealed minimal cytotoxic effects at concentrations typically used in cosmetic formulations (up to 1%) . The study also highlighted that Phenoxyethanol does not significantly alter cellular viability or induce apoptosis at these concentrations.

Case Study 1: Risk Assessment Using Next Generation Risk Assessment (NGRA)

A comprehensive risk assessment was conducted employing NGRA methodologies. This approach utilized in silico modeling and in vitro testing to evaluate the biological activity of Phenoxyethanol and its major metabolite, phenoxyacetic acid. The study concluded that both compounds exhibited low bioactivity across multiple assays, suggesting minimal risk under normal exposure conditions .

Biological Activity	C max (μM)	C avg (μM)
Phenoxyethanol	3.2	0.18
Phenoxyacetic Acid	2.7	1.7

This table summarizes the peak plasma concentrations (C max) and average concentrations (C avg) observed during testing, indicating that exposure levels remain below thresholds associated with adverse effects.

Case Study 2: Grouping of UVCB Substances

In another study focusing on UVCB (substances of unknown or variable composition), Phenoxyethanol was included in a broader analysis of petroleum-derived substances. The findings suggested that Phenoxyethanol's bioactivity profile aligns well with its chemical structure and expected interactions within biological systems . The study employed high-content imaging techniques to assess the phenotypic responses of various cell lines exposed to different concentrations of UVCB substances.

Q & A

Q. What ethical and safety considerations are critical when handling this compound in high-risk experiments (e.g., toxicology studies)?

• Methodological Answer: Implement hazard assessments (e.g., GHS classification) and use containment systems (gloveboxes, fume hoods). Follow institutional review board (IRB) protocols for in vivo studies. Document safety procedures transparently in publications .

Guidance for Rigorous Research

• Frameworks : Apply FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine questions .
• Data Integrity : Ensure raw data is archived, and processed data directly addresses the research question .
• Reproducibility : Detailed methods sections and supplementary materials are essential for replication .